2-fluorobenzene-1-sulfonohydrazide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-fluorobenzene-1-sulfonohydrazide can be achieved through a two-step reaction process. The first step involves the synthesis of 2-fluorobenzenesulfonyl chloride, which is then reacted with hydrazine hydrate to form the final product.", "Starting Materials": [ "2-fluorobenzene", "sulfuric acid", "phosphorus pentoxide", "thionyl chloride", "hydrazine hydrate" ], "Reaction": [ "Step 1: Synthesis of 2-fluorobenzenesulfonyl chloride", "2-fluorobenzene is mixed with sulfuric acid and phosphorus pentoxide and heated to 80-90°C for 4-6 hours to form 2-fluorobenzenesulfonic acid.", "The resulting 2-fluorobenzenesulfonic acid is then reacted with thionyl chloride at room temperature to form 2-fluorobenzenesulfonyl chloride.", "Step 2: Formation of 2-fluorobenzene-1-sulfonohydrazide", "2-fluorobenzenesulfonyl chloride is added dropwise to a solution of hydrazine hydrate in ethanol at room temperature.", "The resulting mixture is stirred for 2-3 hours to form 2-fluorobenzene-1-sulfonohydrazide.", "The product is then filtered, washed with ethanol and dried under vacuum." ] } | |
CAS RN |
872848-12-9 |
Product Name |
2-fluorobenzene-1-sulfonohydrazide |
Molecular Formula |
C6H7FN2O2S |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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